Cas no 1996-23-2 (Tetrafluorobenzene-1,2-diol)

• Product Name: Tetrafluorobenzene-1,2-diol
• CAS No: 1996-23-2
• Molecular Formula: C₆H₂O₂F₄
• Molecular Weight: 182.07248
• MDL: MFCD01075279
• CID: 135298
• PubChem ID: 2778870

Tetrafluorobenzene-1,2-diol Properties

Names and Identifiers

• 3,4,5,6-Tetrafluorobenzene-1,2-diol
• 1,2-Benzenediol,3,4,5,6-tetrafluoro-
• TETRAFLUORO-1,2-BENZENEDIOL
• Tetrafluorobenzene-1,2-diol
• 3,4,5,6-tetrafluorbenzene-1,2-diol
• 3,4,5,6-Tetrafluor-catechol
• Perfluorobenzene-1,2-diol
• Tetrafluorcatechol
• TETRAFLUOROCATECHOL
• tetrafluoropyrocatechol
• 3,4,5,6-Tetrafluoro-1,2-benzenediol
• Perfluoropyrocatechol
• 3,4,5,6-TETRAFLUORO-1,2-DIOL
• TETRAFLUORO-1,2-DIHYDROXYBENZENE
• 1,2-Dihydroxy-3,4,5,6-tetrafluorobenzene
• 1,2-Benzenediol, 3,4,5,6-tetrafluoro-
• 1996-23-2
• MFCD01075279
• FT-0633959
• DTXSID00381169
• BCP33175
• AKOS005064117
• AS-34999
• CS-0157956
• A20728
• SCHEMBL986098
• DB-007910
• 1,2-Dihydroxytetra-fluoro-benzene

• MDL： MFCD01075279
• InChIKey： AQSZAISVBFUJQG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H2F4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h11-12H
• SMILES： C1(=C(C(=C(C(=C1F)O)O)F)F)F

Computed Properties

• Exact Mass: 181.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.999
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 1.65420
• PSA: 40.46000
• Refractive Index: 1.493
• Boiling Point: 187.3°Cat760mmHg
• Melting Point: 68-69°C (subl.)
• Flash Point: 67.1°C
• Density: 1.719

Tetrafluorobenzene-1,2-diol Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

Tetrafluorobenzene-1,2-diol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%